Cas no 162810-06-2 (1H-2-Benzopyran-7-carboxylicacid, 3,4-dihydro-1,6,8-trihydroxy-3,4,5-trimethyl-)

1H-2-Benzopyran-7-carboxylicacid, 3,4-dihydro-1,6,8-trihydroxy-3,4,5-trimethyl- structure
162810-06-2 structure
Product name:1H-2-Benzopyran-7-carboxylicacid, 3,4-dihydro-1,6,8-trihydroxy-3,4,5-trimethyl-
CAS No:162810-06-2
MF:C13H16O6
MW:268.262544631958
CID:223229
PubChem ID:13944286

1H-2-Benzopyran-7-carboxylicacid, 3,4-dihydro-1,6,8-trihydroxy-3,4,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-2-Benzopyran-7-carboxylicacid, 3,4-dihydro-1,6,8-trihydroxy-3,4,5-trimethyl-
    • Citrininhydrate
    • 1,6,8-trihydroxy-3,4,5-trimethyl-3,4-dihydro-1H-isochromene-7-carboxylic acid
    • 162810-06-2
    • 1,6,8-Trihydroxy-3,4,5-trimethyl-3,4-dihydro-1H-2-benzopyran-7-carboxylic acid
    • DTXSID50552988
    • Citrinin hydrate
    • Inchi: InChI=1S/C13H16O6/c1-4-6(3)19-13(18)8-7(4)5(2)10(14)9(11(8)15)12(16)17/h4,6,13-15,18H,1-3H3,(H,16,17)
    • InChI Key: MBTAFMZUDOUGPS-UHFFFAOYSA-N
    • SMILES: OC1C2C(O)=C(C(O)=O)C(O)=C(C)C=2C(C)C(C)O1

Computed Properties

  • Exact Mass: 268.09468
  • Monoisotopic Mass: 268.09468823g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 107Ų

Experimental Properties

  • PSA: 107.22

1H-2-Benzopyran-7-carboxylicacid, 3,4-dihydro-1,6,8-trihydroxy-3,4,5-trimethyl- Related Literature

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